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Experimental Protocols for Key OECD Tests
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Compound Focus: Tetrasodium glutamate diacetate

CAS No.: 51981-21-6

Cat. No.: S545059

The conclusion that GLDA is readily biodegradable is typically supported by specific OECD test guidelines.

Here are the detailed methodologies for two of the most relevant tests.

OECD 301B: CO2 Evolution Test

This method determines biodegradation by measuring the carbon dioxide produced by microorganisms as

they break down the test substance [1].

¢ Principle: The test substance serves as the sole source of carbon and energy for a mixed population
of microorganisms in an aerobic aqueous medium. The CO:2 resulting from ultimate biodegradation is
trapped and quantified [2] [1].
e Test System:
o Concentration: The test substance is used at a concentration of 20 mg carbon per liter (or 40-
100 mg/L test substance) [1] [3].
o Inoculum: Activated sludge, sewage effluent, or surface water is used as a source of
microorganisms [1].
o Medium: A buffered mineral salts medium provides essential nutrients [3].
e EXxperimental Setup:
o Aeration: The system is continuously aerated with CO2z-free air to strip the generated CO:z
from the solution [1].
o CO2 Trapping: The evolved CO: is passed through a series of absorption bottles containing a
known amount of barium hydroxide (Ba(OH)z), which reacts with CO: to form a precipitate of
barium carbonate (BaCOs) [1].
e Analysis:
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o The amount of CO2 produced is determined by titrating the residual Ba(OH)z with hydrochloric
acid (HCI) [1].

o The percentage of biodegradation is calculated as the ratio of the measured CO:z production to
the theoretical CO2 production (ThCO2), which is the maximum amount of CO2 that could be
produced from complete mineralization of the test substance [2] [1].
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Diagram of the OECD 301B CO:z Evolution Test setup.

OECD 310: COz in Sealed Vessels (Headspace Test)

This test is a closed-bottle version, ideal for testing volatile substances like some chelating agent

formulations [2].

¢ Principle: Similar to OECD 301B, the COz2 production from biodegradation is measured. The key
difference is that the test is conducted in sealed vessels that initially contain sufficient oxygen to
support full biodegradation [2].
e Test System:
o The test substance (at 20 mg C/L) is incubated in sealed bottles with a buffered mineral salts
medium and a mixed inoculum [3].
e Analysis:
o The Inorganic Carbon (IC), which represents the CO2 produced, is measured directly in the

test bottles at the end of the test or at intervals [3].
o Biodegradation is expressed as a percentage of the Theoretical IC (ThIC). A result exceeding
60% ThIC within the 10-day window classifies the substance as readily biodegradable [3].
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Prepare Sealed Vessel

Buffer-Mineral Salts Medium

l

Mixed Microbial Inoculum

Incubate in the Dark
(28 days, ~22°C)

Measure Inorganic Carbon (IC)
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Workflow for the OECD 310 Headspace Test.

Comparison of OECD Test Methods

Different OECD 301 tests are suited for different material properties. The table below compares the

applicability of various methods.

Test Method

Analytical Principle

Suitable for Poorly

Suitable for Volatile

Soluble Substances? Substances?
OECD 301A & E (DOC Dissolved Organic No No [1]
Die-Away) Carbon (DOC) removal
OECD 301B (CO2 COz2 generation Yes No [1]
Evolution)
OECD 301C (Modified Oxygen consumption Yes With caution
MITI 1) (minimize headspace)
[1]

OECD 301D (Closed Dissolved Oxygen With caution Yes [1]
Bottle) (BOD) measurement
OECD 301F Oxygen consumption Yes Yes [1]
(Manometric (pressure change)
Respirometry)
OECD 310 (Headspace CO:z generation in Yes Yes [2]
Test) sealed vessels

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s545059?utm_src=pdf-body-img
https://www.resources.aropha.com/docs/test-methods/OECD301/
https://www.resources.aropha.com/docs/test-methods/OECD301/
https://www.resources.aropha.com/docs/test-methods/OECD301/
https://www.resources.aropha.com/docs/test-methods/OECD301/
https://www.resources.aropha.com/docs/test-methods/OECD301/
https://www.respirtek.com/blog/understanding-oecd-310-a-modern-approach-to-biodegradability-testing/
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

GLDA's status as a readily biodegradable chelating agent is well-established through standardized OECD
testing. This property, combined with its effective chelation performance, makes it a key ingredient in the
formulation of environmentally friendly products in industries like detergents, agriculture, and water

treatment [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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